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Compound of Interest

Compound Name: O-Desmethyl Midostaurin

Cat. No.: B15542834 Get Quote

For researchers and scientists in the field of drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides a comprehensive, step-by-step procedure for the

safe disposal of O-Desmethyl Midostaurin, a metabolite of the multi-targeted kinase inhibitor,

Midostaurin. Adherence to these guidelines is essential for minimizing risks and complying with

regulatory standards.

Chemical and Physical Properties
A clear understanding of the chemical and physical properties of O-Desmethyl Midostaurin is

the first step in ensuring its safe handling and disposal. The following table summarizes key

quantitative data for this compound.
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Property Value Reference

Chemical Name

N-((5S,6R,7R,9R)-6-hydroxy-

5-methyl-14-oxo-6,7,8,9,15,16-

hexahydro-5H,14H-17-oxa-

4b,9a,15-triaza-5,9-

methanodibenzo[b,h]cyclonon

a[jkl]cyclopenta[e]-as-indacen-

7-yl)-N-methylbenzamide

[1]

CAS Number 740816-86-8 [1][2]

Molecular Formula C34H28N4O4 [1][2]

Molecular Weight 556.6 g/mol [1][2]

Personal Protective Equipment (PPE) and Handling
Before initiating any disposal procedures, it is crucial to be equipped with the appropriate

personal protective equipment (PPE) to prevent exposure.

Handling Precautions:

Always handle O-Desmethyl Midostaurin in a well-ventilated area to avoid inhalation of

dust.[2]

Wear appropriate personal protective equipment, including surgical gloves, tightly fitting

safety goggles with side-shields, and impervious clothing.[1][2]

Avoid the formation of dust during handling.[1]

Wash hands thoroughly after handling the compound.[2]

Step-by-Step Disposal Protocol
The disposal of O-Desmethyl Midostaurin must be conducted in a manner that complies with

all federal, state, and local regulations. The following protocol outlines the recommended steps

for its safe disposal.
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Step 1: Initial Assessment and Containment

Assess the quantity and form (solid or in solution) of the O-Desmethyl Midostaurin waste.

Ensure the waste is securely contained in a clearly labeled, sealed container. The label

should include the chemical name and any known hazards.

Step 2: Disposal Method Selection

The recommended method for the disposal of O-Desmethyl Midostaurin is incineration.[2]

The product may be burned in a chemical incinerator equipped with an afterburner and

scrubber to ensure complete and safe destruction.[2]

Do not discharge the compound into drains, water courses, or onto the ground.[2]

Step 3: Engaging a Licensed Disposal Company

Excess, expired, or waste O-Desmethyl Midostaurin should be offered to a licensed

hazardous material disposal company.[2]

Provide the disposal company with a copy of the Safety Data Sheet (SDS) to ensure they

have all the necessary information for safe handling and transport.

Step 4: Managing Spills and Contaminated Materials

In the event of a spill, wear a self-contained breathing apparatus and avoid dust formation.[1]

For small spills, wash the area with plenty of water and ensure adequate ventilation.[1]

Any materials used to clean up the spill (e.g., absorbent pads, contaminated PPE) should be

collected and disposed of as hazardous waste following the same procedures as the

chemical itself.

Step 5: Documentation

Maintain detailed records of the disposal process, including the date, quantity of waste,

disposal method, and the name of the licensed disposal company used. This documentation

is crucial for regulatory compliance and laboratory safety audits.
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Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of O-Desmethyl
Midostaurin.
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Caption: Workflow for the safe disposal of O-Desmethyl Midostaurin.

By adhering to these detailed procedures, laboratory professionals can ensure the safe and

compliant disposal of O-Desmethyl Midostaurin, thereby protecting themselves, their

colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15542834?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

